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Compound of Interest |

Compound Name: 2-Chloro-6-methylnicotinamide
CAS No.: 54957-84-5
Cat. No.: B1585770

Get Quote
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An In-depth Technical Guide to the Physicochemical and Biological Properties of Surinabant
(SR147778)

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physicochemical properties,

biological activity, and analytical methodologies for Surinabant (SR147778). It is important to
note that the CAS number initially provided, 54957-84-5, does not correspond to Surinabant.
The correct CAS Registry Number for Surinabant is 288104-79-0[1]. This guide will proceed
with the data pertaining to Surinabant.

Developed by Sanofi-Aventis, Surinabant is a selective antagonist of the cannabinoid receptor
type 1 (CB1)[1]. It has been investigated primarily for its potential in aiding smoking cessation
and has also been considered for the treatment of obesity and other addictive disorders such
as alcoholism[1][2]. As a diarylpyrazole derivative, its structure and properties have been a
subject of interest in medicinal chemistry and pharmacology.

Physicochemical Data of Surinabant
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A thorough understanding of the physicochemical properties of a drug candidate is
fundamental to its development. These properties influence its absorption, distribution,
metabolism, and excretion (ADME) profile, as well as its formulation characteristics.

Property Value Source

5-(4-bromophenyl)-1-(2,4-
dichlorophenyl)-4-ethyl-N-

IUPAC Name o _p ") / [1]
(piperidin-1-yl)-1H-pyrazole-3-

carboxamide

Synonyms SR147778, SR-147778 [3]
CAS Number 288104-79-0 [1]
Molecular Formula C23H23BrCI2N4O [1]
Molecular Weight 522.27 g/mol [1]
Melting Point Not available (Experimental)
Boiling Point Not available (Experimental)
Aqueous Solubility Very low (qualitative) [4]
pKa Not available (Experimental)
LogP Not available (Experimental)

Note: Experimentally determined values for melting point, boiling point, aqueous solubility, pKa,
and LogP are not readily available in the cited literature. Cannabinoid receptor ligands are
generally characterized by very low water solubility[4].

Biological Activity and Mechanism of Action

Surinabant functions as a potent and selective antagonist of the CB1 receptor.[5] The
endocannabinoid system, which includes the CB1 and CB2 receptors, plays a crucial role in
regulating various physiological processes, including appetite, pain sensation, mood, and
memory. The CB1 receptor is predominantly expressed in the central nervous system.[2]
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By blocking the CB1 receptor, Surinabant modulates the signaling pathways associated with
this receptor. The antagonism of the CB1 receptor is believed to indirectly inhibit the dopamine-
mediated reward system, which is implicated in food, alcohol, and nicotine addiction.[6]

CB1 Receptor Signaling Pathway

The CB1 receptor is a G-protein coupled receptor (GPCR). Its activation by endocannabinoids
(like anandamide and 2-AG) or exogenous agonists leads to the inhibition of adenylyl cyclase,
which in turn reduces the intracellular concentration of cyclic AMP (CAMP). This initiates a
cascade of downstream signaling events. As an antagonist, Surinabant binds to the CB1
receptor but does not elicit this response; instead, it blocks the binding of endogenous or
exogenous agonists, thereby inhibiting the downstream signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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